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Compound of Interest

Compound Name: FPI-1602

Cat. No.: B12414772

For Research Use Only. Not for human or veterinary therapeutic use.

Introduction

FPI-1602 is a potent [3-lactamase inhibitor with significant antimicrobial activity against a range
of bacteria, including Pseudomonas aeruginosa, Escherichia coli, and Enterobacter species.[1]
As a crucial tool in combating antibiotic resistance, proper handling, solution preparation, and
storage of FPI-1602 are paramount to ensure its stability and efficacy in in vitro and in vivo
experimental settings. This document provides detailed application notes and protocols for the
use of FPI-1602 in research applications.

Physicochemical Properties

Property Value

CAS Number 1452460-31-9
Molecular Formula C11H17NsO7S
Molecular Weight 363.35 g/mol
Appearance Solid

Solution Preparation
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The preparation of FPI-1602 solutions requires careful consideration of the appropriate solvent
to ensure complete dissolution and stability. While specific solubility data in common laboratory
solvents is not readily available, a general-purpose solvent for many organic compounds is
dimethyl sulfoxide (DMSO). It is recommended to first create a concentrated stock solution in
DMSO, which can then be further diluted in aqueous buffers or cell culture media for
experimental use.

Note: The final concentration of DMSO in aqueous solutions should be kept low (typically below
0.1%) to avoid solvent-induced effects on biological systems. It is always advisable to include a
vehicle control (containing the same concentration of DMSO as the test samples) in your
experiments.

Stock Solution Preparation Table

The following table provides the required volume of solvent to prepare stock solutions of
various concentrations from a given mass of FPI-1602 powder.

Mass of FPI-1602 1mg 5mg 10 mg
] ) Volume of Solvent Volume of Solvent Volume of Solvent
Desired Concentration
(mL) (mL) (mL)

1 mM 2.7522 13.7608 27.5217

5mM 0.5504 2.7522 5.5043

10 mM 0.2752 1.3761 2.7522

50 mM 0.0550 0.2752 0.5504

Storage and Stability

Proper storage of FPI-1602 is critical to maintain its chemical integrity and biological activity
over time.
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Form Storage Temperature Shelf Life
Solid Powder -20°C Up to 3 years
In Solvent -80°C Up to 1 year

Storage Recommendations:
e Upon receipt, store the solid FPI-1602 at -20°C.

e Once a stock solution is prepared, it should be aliquoted into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.

o Store all solutions at -80°C.

Experimental Protocols

FPI-1602's primary application is as a B-lactamase inhibitor, often used in combination with [3-
lactam antibiotics to overcome bacterial resistance. Below are generalized protocols for
assessing its antimicrobial and [3-lactamase inhibitory activity.

Antimicrobial Susceptibility Testing (AST)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of FPI-
1602, alone or in combination with a B-lactam antibiotic, using the broth microdilution method.

Workflow for Antimicrobial Susceptibility Testing
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Preparation

Prepare bacterial inoculum )
)

Qe.g., 0.5 McFarland standard

Prepare serial dilutions of FPI-1602
and/or B-lactam antibiotic in broth

-

.

Agdsay
y

Inoculate microplate wells
with bacterial suspension

:

Gncubate at 37°C for 18-24 hours

J

Ane%ysis

Glowest concentration with no visible growth

Determine MIC

)

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Grepare B-lactamase enzyme solutior) Grepare serial dilutions of FPI—lGOZ] Grepare nitrocefin substrate solutioa

4 N

Agsay
Y

PGre-incubate enzyme with FPI-1602

Enitiate reaction by adding nitrocefir)<

C/Ieasure absorbance change over tima

(e.g., at 490 nm)
- J

Ane%ysis

[ Calculate inhibition kinetics (e.g., ICso) ]

inactivates Penicillin-Binding p .
Proteins (PBPs) Cell Lysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [FPI-1602: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414772#fpi-1602-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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